molecular formula C6H5FIN B8314349 3-Fluoro-2-iodo-6-methylpyridine

3-Fluoro-2-iodo-6-methylpyridine

Cat. No.: B8314349
M. Wt: 237.01 g/mol
InChI Key: LEAWKGFYLYGGHI-UHFFFAOYSA-N
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Description

3-Fluoro-2-iodo-6-methylpyridine is a useful research compound. Its molecular formula is C6H5FIN and its molecular weight is 237.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5FIN

Molecular Weight

237.01 g/mol

IUPAC Name

3-fluoro-2-iodo-6-methylpyridine

InChI

InChI=1S/C6H5FIN/c1-4-2-3-5(7)6(8)9-4/h2-3H,1H3

InChI Key

LEAWKGFYLYGGHI-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=C(C=C1)F)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-3-fluoro-6-methylpyridine (1000 mg, 5.26 mmol) in 1,4-dioxane (16 mL) were added sodium iodide (1580 mg, 10.52 mmol), copper (I) iodide (150 mg, 0.26 mmol), N,N′-dimethylethylenediamine (62 μL, 0.58 mmol) under argon atmosphere. The reaction solution was heated to reflux for 4 hours, cooled to room temperature, and then to the reaction solution was added water. The mixture was extracted with ethyl acetate twice. The organic layer was combined, washed with aqueous citric acid solution and saturated brine, dried over anhydrous sodium sulfate, and then concentrated under reduced pressure to give 3-fluoro-2-iodo-6-methylpyridine (1169 mg, 94%) as a white powder.
Quantity
1000 mg
Type
reactant
Reaction Step One
Quantity
1580 mg
Type
reactant
Reaction Step One
Quantity
62 μL
Type
reactant
Reaction Step One
Quantity
16 mL
Type
solvent
Reaction Step One
Name
copper (I) iodide
Quantity
150 mg
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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